Cas no 2248295-10-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate
• CAS No: 2248295-10-3
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 6390676
• PubChem ID: 165730426
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate
• EN300-6521298
• 2248295-10-3

• Inchi： 1S/C19H13N3O5/c1-26-16-9-5-4-8-15(16)21-10-14(20-11-21)19(25)27-22-17(23)12-6-2-3-7-13(12)18(22)24/h2-11H,1H3
• InChI Key： OBEMJBPIOXYESG-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C=N1)C1C=CC=CC=1OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.08552052g/mol
• Monoisotopic Mass: 363.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate (CAS No. 2248295-10-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate (CAS No. 2248295-10-3) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines an isoindole-1,3-dione moiety with a methoxyphenyl-substituted imidazole carboxylate, making it a subject of interest in pharmaceutical and materials science research. This compound's heterocyclic nature and ester linkage contribute to its potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in small-molecule drug discovery have highlighted the importance of imidazole derivatives due to their bioactivity and versatility. The presence of the 2-methoxyphenyl group in this compound suggests potential interactions with aryl hydrocarbon receptors (AhR) or G-protein-coupled receptors (GPCRs), which are hot topics in current precision medicine research. Researchers are increasingly searching for compounds like 2248295-10-3 to explore their structure-activity relationships (SAR) in anti-inflammatory or neuroprotective applications.

From a synthetic chemistry perspective, the 1,3-dioxoisoindoline core of this compound is notable for its electron-withdrawing properties, which can influence the reactivity of adjacent functional groups. This characteristic aligns with the growing demand for electron-deficient scaffolds in photocatalysis and organic electronics. The compound's carboxylate ester group also offers opportunities for prodrug design, a strategy frequently discussed in drug delivery optimization forums.

In analytical chemistry, 2248295-10-3 presents interesting challenges for chromatographic separation due to its polarity balance between the hydrophobic aromatic and hydrophilic carbonyl components. This property makes it relevant to current discussions about HPLC method development for complex heterocycles. The compound's UV absorption profile, likely featuring π→π* transitions from its conjugated system, could be valuable for spectroscopic detection methods.

The isoindole-1,3-dione portion of the molecule shares structural similarities with phthalimide derivatives, which have shown diverse biological activities. This connection has sparked interest in structure-based drug design communities, particularly among researchers investigating protein-protein interaction inhibitors. The compound's molecular weight (approximately 365.3 g/mol) falls within the desirable range for blood-brain barrier permeability, making it potentially relevant to central nervous system drug discovery.

Environmental considerations of 2248295-10-3 would focus on its biodegradation potential and ecotoxicity profile, important factors in green chemistry initiatives. The methoxy group might influence the compound's metabolic stability, a key parameter in ADME studies. These aspects connect to broader discussions about sustainable pharmaceutical development and benign-by-design strategies.

In material science applications, the rigid planar structure of this compound could contribute to molecular stacking in crystalline forms, relevant to organic semiconductor research. The electron-deficient imidazole ring might participate in charge-transfer complexes, aligning with current interests in optoelectronic materials. These properties make 2248295-10-3 worth investigating for potential use in organic light-emitting diodes (OLEDs) or photovoltaic devices.

From a regulatory perspective, while 2248295-10-3 is not currently classified as hazardous, proper laboratory handling protocols should be followed due to the general precautions associated with fine chemicals. The compound's stability under various conditions (pH, temperature, light exposure) would be important for formulation scientists considering its potential applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyphenyl)-1H-imidazole-4-carboxylate likely involves multistep organic transformations, possibly including amide coupling and esterification reactions. These processes resonate with current interests in atom-economical synthesis and catalytic methods. The compound serves as an excellent example of how molecular complexity can be built from relatively simple precursors through convergent synthesis strategies.

Future research directions for CAS 2248295-10-3 might explore its crystallographic properties, solubility characteristics, and biological screening against various targets. The compound represents an interesting case study in medicinal chemistry and materials science, demonstrating how subtle modifications to heterocyclic frameworks can lead to significant changes in physical and biological properties.